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Compound of Interest

Compound Name: Tadalafil impurity D

Cat. No.: B12282147

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tadalafil Impurity D, a known

related substance of the active pharmaceutical ingredient (API) Tadalafil. This document details

its chemical identity, nomenclature, and available analytical and synthetic data, compiled to

assist in impurity profiling, analytical method development, and quality control of Tadalafil.

Nomenclature and Chemical Identity
Tadalafil Impurity D, as defined by the European Pharmacopoeia (EP), is a process-related

impurity that can arise during the synthesis of Tadalafil. Accurate identification and

characterization of this impurity are crucial for ensuring the quality, safety, and efficacy of the

final drug product.

Table 1: Chemical Identity of Tadalafil EP Impurity D
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Identifier Value

Systematic Name

(6bR)-12-(1,3-Benzodioxol-5-yl)-12a-hydroxy-8-

methyl-6a,6b,8,9,12,12a-

hexahydropyrazino[1′,2′:1,2]pyrrolo[3,4-

c]quinoline-6,7,10(5H)-trione

CAS Number Not Available (NA)

Molecular Formula C₂₂H₁₉N₃O₆

Molecular Weight 421.40 g/mol

It is important to note that while the European Pharmacopoeia designates this specific structure

as Tadalafil Impurity D, some commercial suppliers may use the same name for different

molecules. Therefore, referencing the systematic name and molecular formula is critical for

unambiguous identification.

Synthesis and Formation Pathway
While a specific, detailed protocol for the direct synthesis of Tadalafil EP Impurity D is not

readily available in published literature, its structure suggests a likely formation pathway related

to the manufacturing process of Tadalafil. The core structure of Tadalafil is a tetracyclic

pyrazino[1′,2′:1,6]pyrido[3,4-b]indole-1,4-dione. The structure of Impurity D features an

additional hydroxyl group and a trione system, indicating potential oxidation and hydrolysis

reactions occurring on Tadalafil or its immediate precursors under certain process conditions.

Forced degradation studies of Tadalafil have shown that it is susceptible to degradation under

hydrolytic (acidic and alkaline) and oxidative conditions[1][2][3]. It is plausible that Impurity D is

a product of such degradation pathways.

Below is a logical relationship diagram illustrating the potential formation of Tadalafil Impurity
D from Tadalafil.
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Potential Formation Pathway of Tadalafil Impurity D

Tadalafil
C₂₂H₁₉N₃O₄

Stress Conditions
(e.g., Oxidation, Hydrolysis)

Tadalafil Impurity D
(6bR)-12-(1,3-Benzodioxol-5-yl)-12a-hydroxy-8-methyl-
6a,6b,8,9,12,12a-hexahydropyrazino[1′,2′:1,2]pyrrolo-

[3,4-c]quinoline-6,7,10(5H)-trione
C₂₂H₁₉N₃O₆

Click to download full resolution via product page

Caption: Logical pathway for the formation of Tadalafil Impurity D.

Analytical Characterization and Methodologies
The characterization of Tadalafil Impurity D relies on modern analytical techniques to confirm

its structure and quantify its presence in Tadalafil samples. Reference standards for Tadalafil

EP Impurity D are available from various pharmaceutical standard suppliers, who typically

provide a Certificate of Analysis with data from the following techniques.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for

elucidating the chemical structure of Impurity D and confirming the presence of key

functional groups and the overall molecular skeleton. While specific spectra for Tadalafil EP

Impurity D are not publicly available, analysis of related Tadalafil analogues suggests that the

proton signals for the aromatic and piperonyl groups would be present, along with signals
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corresponding to the methyl and methylene groups of the pyrazino-pyrrolo-indole core. The

presence of the hydroxyl group would introduce a characteristic proton signal.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact mass of the molecule and confirm its elemental composition. For Tadalafil
Impurity D, the expected protonated molecule [M+H]⁺ would have an m/z of approximately

422.13. Tandem MS (MS/MS) can be employed to study the fragmentation pattern, providing

further structural confirmation.

Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups

present in the molecule. The spectrum of Tadalafil Impurity D would be expected to show

characteristic absorption bands for the hydroxyl (-OH), amide (N-H), and multiple carbonyl

(C=O) groups.

Chromatographic Methods for Separation and
Quantification
High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid

Chromatography (UPLC) are the primary techniques for the separation and quantification of

Tadalafil and its impurities, including Impurity D.

Table 2: Representative HPLC Method Parameters for Tadalafil and Impurity Analysis

Parameter Condition

Column C18, 250 mm x 4.6 mm, 5 µm

Mobile Phase

Gradient or isocratic elution with a mixture of an

aqueous buffer (e.g., phosphate buffer, formic

acid) and an organic solvent (e.g., acetonitrile,

methanol)

Flow Rate 1.0 mL/min

Detection UV at 220 nm or 285 nm

Column Temperature 30 °C
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Note: These are general parameters, and specific method conditions may vary. Method

development and validation are essential for accurate quantification.

A typical experimental workflow for the analysis of Tadalafil impurities is depicted below.
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Analytical Workflow for Tadalafil Impurity Profiling

Sample Preparation

Chromatographic Analysis

Data Analysis

Tadalafil Bulk Drug
or Formulation

Dissolution in
Suitable Solvent

Filtration

HPLC / UPLC System

Separation on
C18 Column

UV or MS Detection

Impurity Identification
(based on RRT and/or MS)

Quantification
(using reference standards)

Reporting
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Caption: General workflow for Tadalafil impurity analysis.
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Conclusion
Tadalafil Impurity D is a critical quality attribute to monitor in the production of Tadalafil. A

thorough understanding of its chemical identity, potential for formation, and appropriate

analytical methods for its control are essential for drug development professionals. This guide

provides a foundational overview to aid in these efforts, emphasizing the importance of using

official pharmacopoeial standards for impurity identification and control. Further research into

the specific mechanisms of its formation could lead to improved manufacturing processes with

a more favorable impurity profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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